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Compound of Interest

Compound Name: DAR-4M

Cat. No.: B3039165

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental
protocols for the fluorescent nitric oxide probe, Diaminorhodamine-4M (DAR-4M). The
information is intended to ensure safe and effective use in a laboratory setting.

Chemical and Physical Properties

DAR-4M is a rhodamine-based, photo-stable fluorescent indicator used for the detection of
nitric oxide (NO).[1][2] Its fluorescence intensity increases significantly upon reaction with NO in
the presence of oxygen.[2] Key properties are summarized in the table below.
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Property

Value

Source

Synonyms

DAF-4M, Diaminorhodamine-
AM

[1]

Molecular Formula C25H26N403 [1]
Molecular Weight 430.5 g/mol [1]
Appearance Red-violet solid
Solubility Soluble in DMSO [1]
Excitation Maximum (Aex) ~560 nm [2][3]
Emission Maximum (Aem) ~575 nm [2][3]
Quantum Yield (®) of DAR-4M

0.42 [3]

T

Molar Extinction Coefficient (g)

76,000 M—cm—1

[3]

Detection Limit for NO

~10 nM

[2]

Optimal pH Range

4-12

[3]

Safety and Handling Precautions

DAR-4M is classified as an irritant and requires careful handling to minimize exposure.[2]

Adherence to standard laboratory safety protocols is essential.
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Precaution Category Specific Guideline Source

) ) Wear suitable protective
Personal Protective Equipment

clothing, including lab coats, [2]
(PPE)

gloves, and safety glasses.

Do not breathe fumes. Handle
Inhalation in a well-ventilated area or with  [2]

local exhaust ventilation.

Irritating to eyes. In case of
contact, rinse immediately with

Eye Contact [2]
plenty of water and seek

medical advice.

Irritating to skin. Avoid contact.
) If contact occurs, wash the
Skin Contact _ (2]
affected area thoroughly with

soap and water.

Handle in accordance with

good industrial hygiene and
General Hygiene safety practices. Wash hands

before breaks and at the end

of the workday.

For small spills, absorb with an
inert material and dispose of in

Spills a sealed container. For large
spills, follow institutional

protocols for chemical spills.

Storage and Stability

Proper storage is crucial to maintain the integrity and functionality of DAR-4M.
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Parameter Guideline Source
Storage Temperature -20°C [1]
Light Sensitivity Protect from light. [2]

. Stable for at least 4 years
Stability [1]
when stored correctly.

Following initial thaw, it is
recommended to aliquot the

Handling of Stock Solutions solution and freeze at -20°Cto  [2]
avoid multiple freeze-thaw

cycles.

Use immediately following
Working Solutions dilution and discard any [2]
unused portion.

Experimental Protocols

The following are generalized protocols for the use of DAR-4M. Optimal conditions may vary
depending on the specific experimental setup and cell type.

Preparation of Stock and Working Solutions

o Stock Solution: DAR-4M is often supplied as a 5 mM solution in DMSO.[2][3] If starting from
a solid, dissolve in high-quality anhydrous DMSO to the desired concentration.

e Working Solution: Prepare a working solution by diluting the stock solution. A common
recommendation is a 500-fold dilution in a neutral agueous buffer, such as 0.1 M phosphate
buffer (pH 7.4), to achieve a final concentration in the range of 5-10 uM.[2][3]

o Note: The presence of Bovine Serum Albumin (BSA) and phenol red in the buffer may
interfere with fluorescence and should be used with caution.[2]

Nitric Oxide Detection in Solution (Cell-Free)

e Add the DAR-4M working solution to the experimental sample.
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 Induce NO production or add the source of NO to the sample.
 Incubate for a sufficient period to allow for the reaction between DAR-4M and NO to occur.

o Measure the fluorescence intensity at an excitation wavelength of ~560 nm and an emission
wavelength of ~575 nm.

Intracellular Nitric Oxide Detection (using DAR-4M AM)

For intracellular NO detection, the cell-permeable acetoxymethyl (AM) ester form, DAR-4M AM,
is used.[4]

e Cell Culture: Culture cells to the desired confluency on a suitable imaging plate or slide.
o Loading with DAR-4M AM:

o Prepare a working solution of DAR-4M AM at a concentration of 5-10 uM in a suitable
buffer or cell culture medium.[4]

o Remove the culture medium from the cells and wash with buffer.

o Add the DAR-4M AM working solution to the cells and incubate at 37°C. The optimal
loading time can vary between 20 to 60 minutes depending on the cell type.[4][5]

o Wash: After incubation, wash the cells twice with buffer to remove any excess, extracellular
probe.

o De-esterification: Incubate the cells for an additional period (e.g., 30-60 minutes) to allow
intracellular esterases to cleave the AM group, trapping the now cell-impermeable DAR-4M
inside the cells.

e NO Stimulation and Imaging:
o Treat the cells with the desired stimulus to induce NO production.

o Image the cells using fluorescence microscopy with excitation at ~560 nm and emission at
~575 nm.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3039165?utm_src=pdf-body
https://www.benchchem.com/product/b3039165?utm_src=pdf-body
https://www.benchchem.com/product/b3039165?utm_src=pdf-body
https://goryochemical.com/en/research-reagent/3740/
https://www.benchchem.com/product/b3039165?utm_src=pdf-body
https://www.benchchem.com/product/b3039165?utm_src=pdf-body
https://goryochemical.com/en/research-reagent/3740/
https://www.benchchem.com/product/b3039165?utm_src=pdf-body
https://goryochemical.com/en/research-reagent/3740/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2291520/
https://www.benchchem.com/product/b3039165?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations
Signaling Pathway of NO Detection by DAR-4M
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Caption: Reaction mechanism of DAR-4M with nitric oxide.

Experimental Workflow for Intracellular NO Detection
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Caption: Workflow for intracellular nitric oxide detection using DAR-4M AM.

Logical Relationships of Safety Precautions
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Handling DAR-4M
Personal Protective Equipment \ Exposure Prevention \
Wear Safety Goggles Wear Lab Coat Use in Ventilated Area Avoid Breathing Fumes Avoid Skin/Eye Contact
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mergency Response
Rinse Eyes if Contact Occurs Wash Skin if Contact Occurs

Seek Medical Advice

Click to download full resolution via product page

Caption: Safety precautions for handling DAR-4M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to DAR-4M: Safety and
Handling Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3039165#safety-and-handling-precautions-for-dar-
4m]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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